Cas no 1017037-58-9 (2-4-(Pyridin-2-ylmethoxy)phenylacetonitrile)

• Product Name: 2-4-(Pyridin-2-ylmethoxy)phenylacetonitrile
• CAS No: 1017037-58-9
• Molecular Formula: C₁₄H₁₂N₂O
• Molecular Weight: 224.257883071899
• CID: 4567275

2-4-(Pyridin-2-ylmethoxy)phenylacetonitrile Properties

Names and Identifiers

• Benzeneacetonitrile, 4-(2-pyridinylmethoxy)-
• 2-{4-[(pyridin-2-yl)methoxy]phenyl}acetonitrile
• 2-4-(Pyridin-2-ylmethoxy)phenylacetonitrile

• InChIKey： HEBWZJBTVOOMCU-UHFFFAOYSA-N
• Inchi： 1S/C14H12N2O/c15-9-8-12-4-6-14(7-5-12)17-11-13-3-1-2-10-16-13/h1-7,10H,8,11H2
• SMILES： C1(CC#N)=CC=C(OCC2=NC=CC=C2)C=C1

Computed Properties

• Exact Mass: 224.094963g/mol
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 224.094963g/mol
• Heavy Atom Count: 17
• Complexity: 263
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2
• Topological Polar Surface Area: 45.9Ų
• Molecular Weight: 224.26g/mol

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzyl cyanides